Cas no 89534-41-8 ()

• CAS No: 89534-41-8
• MF: C₆H₁₂O₂S
• MW: 148.223280906677
• CID: 6712173
• PubChem ID: 119098588
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C6H12O2S/c1-4-9-6(3)8-5(2)7/h6H,4H2,1-3H3
• InChI Key： UWWQAJDVCDRHHP-UHFFFAOYSA-N
• SMILES： S(CC)C(C)OC(C)=O

Computed Properties

• Exact Mass: 148.05580079g/mol
• Monoisotopic Mass: 148.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioacetals Monothioacetals